Cas no 425624-85-7 (Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate)

• Product Name: Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate
• CAS No: 425624-85-7
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD02220294
• CID: 4714150
• Update Time: 2025-06-29

Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate
• MLS000061934
• SMR000070795
• methyl 2-(2-ethyl-N-methylsulfonylanilino)acetate
• CBMicro_004585
• CBKinase1_013528
• CBKinase1_001128
• cid_879914
• BDBM53555
• HMS2341K23
• SMSF0017884
• CB06517
• 2-(2-ethyl-N-mesyl-anilino)acetic acid methyl ester
• methyl 2-[(2-ethylphenyl)-methyl
• Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate

• MDL： MFCD02220294
• Inchi： 1S/C12H17NO4S/c1-4-10-7-5-6-8-11(10)13(18(3,15)16)9-12(14)17-2/h5-8H,4,9H2,1-3H3
• InChI Key： CIJCADJRFKGSFQ-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)OC)C1C=CC=CC=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 374
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate

Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate (CAS No. 425624-85-7): A Comprehensive Overview

The compound Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate (CAS No. 425624-85-7) is a highly specialized chemical entity with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which combines a glycine backbone with a methylsulfonyl group and an ethyl-substituted phenyl moiety. The methylsulfonyl group plays a crucial role in enhancing the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate as a precursor for synthesizing bioactive molecules. Researchers have explored its ability to act as a building block for constructing complex molecular architectures, particularly in the development of peptide-based drugs. The glycine backbone serves as a versatile platform for further functionalization, enabling the creation of compounds with diverse biological activities.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. The methylsulfonyl group is introduced via a sulfonating agent, ensuring optimal reactivity and selectivity during the reaction sequence.

One of the most promising applications of Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate lies in its role as an intermediate in the synthesis of herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests has been extensively studied, with recent findings suggesting high efficacy against various agricultural pests. This has positioned the compound as a valuable asset in sustainable agriculture practices.

Moreover, the compound has shown potential in the field of medicinal chemistry, particularly in the development of anti-inflammatory and analgesic agents. Studies have demonstrated that the methylsulfonyl group contributes to enhanced permeability across biological membranes, facilitating its delivery to target sites. This property makes it an ideal candidate for designing drugs with improved pharmacokinetic profiles.

The structural versatility of Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate also extends to its use in materials science. Researchers have investigated its application as a monomer in polymer synthesis, where its unique functional groups enable the formation of high-performance materials with tailored properties. This interdisciplinary approach underscores the compound's broad utility across multiple scientific domains.

In conclusion, Methyl N-(2-ethylphenyl)-N-(methylsulfonyl)glycinate (CAS No. 425624-85-7) is a multifaceted chemical entity with immense potential in various industries. Its distinctive structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.